Cas no 72578-33-7 (7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 72578-33-7
• MF: C₁₄H₁₃ClN₄
• MW: 272.73282122612
• MDL: MFCD06655797
• CID: 580705
• PubChem ID: 4962371
• Update Time: 2025-10-28

7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 9-(4-chlorophenyl)-7,8-dimethyl-2,4,9-triazabicyclo[4.3.0]nona-1,3,5,7-tetraen-5-amine
• 7-(4-CHLOROPHENYL)-5,6-DIMETHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
• 7-(4-chlorophenyl)-5,6-dimethylpyrrolo[2,3-d]pyrimidin-4-amine
• 4-amino-5,6-dimethyl-7-(4-chlorophenyl)pyrrolo[2,3-d]pyrimidine
• 7-(4-chloro-phenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
• AC1NLQJ9
• AC1Q2E19
• AG-G-85939
• CTK2I0941
• J-519031
• CHEMBL1726866
• AKOS009003512
• 72578-33-7
• 4-Amino-7-(4-chlorophenyl)-5,6-dimethylpyrrolo[2,3-d]pyrimidine
• LKOSOWWRMRDJLH-UHFFFAOYSA-N
• SMR000592242
• DTXSID20407077
• HMS2893D23
• EN300-13329
• Z90124734
• CS-0233407
• MLS001172901
• SCHEMBL11342622
• DB-359688
• G76090
• 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• MDL： MFCD06655797
• Inchi： 1S/C14H13ClN4/c1-8-9(2)19(11-5-3-10(15)4-6-11)14-12(8)13(16)17-7-18-14/h3-7H,1-2H3,(H2,16,17,18)
• InChI Key： LKOSOWWRMRDJLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C(=C(N)N=CN=2)C(C)=C1C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 272.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 387.6±42.0 °C at 760 mmHg
• Flash Point: 188.2±27.9 °C
• Refractive Index: 1.693
• PSA: 56.73
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

Professional Introduction to Compound with CAS No 72578-33-7 and Product Name: 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

Compound with the CAS number 72578-33-7 and the product name 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrrolopyrimidine class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular framework of this compound incorporates a pyrrolo[2,3-d]pyrimidine core, which is a well-established scaffold in drug discovery, particularly for targeting various metabolic and signaling pathways.

The 4-amino substituent at the 4-position of the pyrrolopyrimidine ring and the 4-chlorophenyl group at the 7-position are critical for its pharmacological properties. These substituents contribute to the compound's binding affinity and selectivity towards specific biological targets. The 5,6-dimethyl groups further enhance the steric and electronic properties of the molecule, influencing its interactions with biological receptors. This compound's unique structural features make it a promising candidate for further investigation in medicinal chemistry.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrrolopyrimidine derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural versatility of pyrrolopyrimidines allows for modifications that can fine-tune their pharmacological profiles, making them highly attractive for drug development.

One of the most compelling aspects of 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is its potential as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have shown that compounds with similar structural motifs can disrupt critical signaling pathways such as MAPK and PI3K/Akt. The presence of the 4-chlorophenyl group enhances binding interactions with target proteins by improving hydrophobicity and electronic properties. Additionally, the 4-amino substituent provides a site for further derivatization to enhance potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex pyrrolopyrimidine core. These synthetic strategies ensure that the final product meets stringent pharmaceutical standards for efficacy and safety.

In terms of pharmacokinetic properties, 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine exhibits promising characteristics for drug development. Preliminary data suggest that it has good solubility in aqueous media and moderate metabolic stability, which are essential factors for oral bioavailability. Furthermore, its chemical stability under various conditions makes it suitable for formulation into stable pharmaceutical products.

The potential therapeutic applications of this compound are vast. Beyond its role as a cancer inhibitor, it has shown promise in treating inflammatory diseases by modulating immune responses. The ability to fine-tune its structure allows researchers to develop derivatives with enhanced specificity towards particular disease targets. This flexibility is a key advantage in drug discovery pipelines where lead optimization is crucial for achieving clinical success.

Current research efforts are focused on understanding the molecular mechanisms by which this compound exerts its biological effects. High-throughput screening (HTS) techniques have been utilized to identify potential binding partners and downstream signaling pathways modulated by this compound. These studies provide valuable insights into its mode of action and help in designing more effective analogs.

The development of novel pharmaceutical agents often involves collaboration between academic researchers and industry scientists. Companies specializing in medicinal chemistry are actively exploring derivatives of 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine to improve their pharmacological profiles. Such collaborations accelerate the transition from bench research to clinical trials, bringing new treatments closer to patients who need them.

Regulatory considerations play a critical role in advancing compounds like this one towards market approval. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet quality standards throughout their development process. Additionally, preclinical safety studies are essential to assess potential side effects before human trials can begin.

The future prospects for 7-(4-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine are bright given its unique structural features and promising biological activities. As research continues to uncover new therapeutic applications and optimize its pharmacological properties, this compound could emerge as a valuable asset in treating various diseases.